Cas no 2168257-28-9 (4-methyl-2-(piperidin-3-yl)piperidine)

• Product Name: 4-methyl-2-(piperidin-3-yl)piperidine
• CAS No: 2168257-28-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6199987
• PubChem ID: 165503034
• Update Time: 2025-05-30

4-methyl-2-(piperidin-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(piperidin-3-yl)piperidine
• EN300-1477528
• 2168257-28-9

• Inchi： 1S/C11H22N2/c1-9-4-6-13-11(7-9)10-3-2-5-12-8-10/h9-13H,2-8H2,1H3
• InChI Key： JPAHSJGYNBBEOV-UHFFFAOYSA-N
• SMILES： N1CCC(C)CC1C1CNCCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.1Ų

Additional information on 4-methyl-2-(piperidin-3-yl)piperidine

4-Methyl-2-(Piperidin-3-Yl)Piperidine: A Comprehensive Overview

4-Methyl-2-(Piperidin-3-Yl)Piperidine (CAS No. 2168257-28-9) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their versatile properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a piperidine ring system with a methyl group at the 4-position and a piperidin-3-yl substituent at the 2-position, creating a bicyclic structure that contributes to its distinctive reactivity and stability.

The synthesis of 4-Methyl-2-(Piperidin-3-Yl)Piperidine involves advanced organic chemistry techniques, often utilizing multi-step reactions to achieve the desired product. Recent studies have focused on optimizing the synthesis process to enhance yield and reduce environmental impact. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the chiral centers present in the molecule, which is crucial for its biological activity. This approach not only improves efficiency but also aligns with the growing emphasis on sustainable chemical practices.

One of the most promising applications of 4-Methyl-2-(Piperidin-3-Yl)Piperidine lies in its potential as a building block for drug development. The compound's structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Recent research has highlighted its role in modulating G-protein coupled receptors (GPCRs), which are key targets for treating various diseases, including cardiovascular disorders and neurodegenerative conditions. Preclinical studies have demonstrated that derivatives of this compound exhibit potent bioactivity, suggesting its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 4-Methyl-2-(Piperidin-3-Yl)Piperidine has also found utility in materials science. Its rigid bicyclic structure makes it suitable for use in polymer synthesis, where it can serve as a crosslinking agent or a monomer component. Recent advancements in polymer chemistry have leveraged this compound's ability to form stable networks, leading to the development of high-performance materials with enhanced mechanical and thermal properties. These materials are being explored for use in aerospace, automotive industries, and advanced electronics.

The chemical stability of 4-Methyl-2-(Piperidin-3-Yl)Piperidine is another factor contributing to its versatility. Studies have shown that the compound exhibits remarkable resistance to oxidation and hydrolysis under various conditions, making it suitable for long-term applications in harsh environments. This property is particularly valuable in industrial settings where durability and reliability are paramount.

From an environmental perspective, the ecological impact of 4-Methyl-2-(Piperidin-3-Yl)Piperidine has been a subject of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. Findings indicate that the compound undergoes efficient biodegradation under aerobic conditions, reducing its environmental footprint. However, further studies are needed to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, 4-Methyl-2-(Piperidin-3-Yl)Piperidine (CAS No. 2168257-28-9) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.